Cas no 349397-44-0 (Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro-)

Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro- structure
349397-44-0 structure
Product Name:Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro-
CAS No:349397-44-0
MF:C12H17N3O5S
MW:315.34548163414
CID:1467082
PubChem ID:779294
Update Time:2025-04-20

Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro-
    • CBMicro_017008
    • SR-01000477997
    • 349397-44-0
    • Oprea1_068419
    • AKOS003867569
    • STK019477
    • N-[2-(morpholin-4-yl)ethyl]-2-nitrobenzenesulfonamide
    • CCG-6939
    • N-[2-(morpholin-4-yl)ethyl]-2-nitrobenzene-1-sulfonamide
    • N-(2-morpholin-4-ylethyl)-2-nitrobenzenesulfonamide
    • N-(2-MORPHOLINOETHYL)-2-NITRO-1-BENZENESULFONAMIDE
    • SR-01000477997-1
    • SCHEMBL2749472
    • BIM-0017054.P001
    • Inchi: 1S/C12H17N3O5S/c16-15(17)11-3-1-2-4-12(11)21(18,19)13-5-6-14-7-9-20-10-8-14/h1-4,13H,5-10H2
    • InChI Key: OWEVQADDNQJNRC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCN1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 315.08901
  • Monoisotopic Mass: 315.08889182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 101.78
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